Cas no 1805163-27-2 (3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1805163-27-2
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4858308
• Update Time: 2025-10-29

3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H5BrClF2N/c1-3-4(8)2-5(9)6(12-3)7(10)11/h2,7H,1H3
• InChI Key： SXXSQCBUYARQRV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine

Introduction to 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine (CAS No. 1805163-27-2)

3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805163-27-2, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents—specifically bromine, chlorine, and difluoromethyl groups—enhances its utility as a versatile building block in synthetic chemistry.

The molecular structure of 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine consists of a pyridine core substituted with a bromine atom at the 3-position, a chlorine atom at the 5-position, and a difluoromethyl group at the 6-position, with a methyl group at the 2-position. This arrangement imparts unique electronic and steric properties, making it an attractive candidate for further functionalization in drug discovery programs. The compound’s high reactivity is attributed to the electron-withdrawing nature of the halogen and fluorine substituents, which influence its interaction with biological targets.

In recent years, 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine has garnered attention in medicinal chemistry due to its role as a precursor in synthesizing novel therapeutic agents. The pyridine scaffold is widely recognized for its prevalence in biologically active molecules, including antiviral, anticancer, and anti-inflammatory drugs. The specific substitution pattern of this compound allows for diverse chemical modifications, enabling researchers to explore new pharmacophores with enhanced potency and selectivity.

One of the most compelling applications of 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, chemists can design molecules that selectively inhibit aberrant kinase activity. For instance, studies have demonstrated its utility in generating inhibitors targeting tyrosine kinases, which are key drivers in tumor growth and metastasis.

Moreover, the difluoromethyl group—a well-documented pharmacophore—contributes to the metabolic stability and lipophilicity of drug candidates. This feature is particularly valuable in pharmaceutical design, as it can improve oral bioavailability and prolong drug action. The combination of bromine and chlorine substituents further enhances binding affinity by forming multiple hydrogen bonds or ionic interactions with biological targets. Such structural features make 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine a valuable asset in fragment-based drug discovery initiatives.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying promising scaffolds like 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine. Machine learning models can predict binding affinities and metabolic liabilities based on molecular descriptors derived from its structure. These tools have accelerated the identification of lead compounds for further optimization, reducing the time and cost associated with traditional high-throughput screening methods.

In agrochemical research, 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine serves as a key intermediate in synthesizing novel pesticides and herbicides. Its structural features contribute to enhanced activity against resistant pest strains by modulating target enzymes or receptors. The halogenated pyridines derived from this compound exhibit potent insecticidal properties while maintaining environmental safety profiles that align with modern sustainability standards.

The synthesis of 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key synthetic strategies include halogenation reactions at specific positions followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have improved yields and reduced byproduct formation, making large-scale production more feasible.

Industrial applications of this compound are expanding as demand for high-value intermediates grows. Pharmaceutical companies and specialty chemical manufacturers are increasingly relying on custom synthesis services to meet specific requirements for lead optimization campaigns. The versatility of 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine ensures its continued relevance in both academic research and commercial development pipelines.

Looking ahead, emerging trends in medicinal chemistry suggest that compounds like 3-Bromo-5-chloro-6-(difluoromethyl)-2-methylpyridine will remain integral to innovation across multiple therapeutic areas. The integration of artificial intelligence with synthetic chemistry promises to unlock new possibilities for designing complex molecules with tailored properties. As research progresses, this compound will likely find new applications in treating challenging diseases through targeted molecular intervention.